Cas no 56977-10-7 (Butanedioic acid, hydroxy-, bis(phenylmethyl) ester)

• Product Name: Butanedioic acid, hydroxy-, bis(phenylmethyl) ester
• CAS No: 56977-10-7
• MF: C₁₈H₁₈O₅
• MW: 314.332525730133
• CID: 347037
• PubChem ID: 13511133
• Update Time: 2025-04-19

Butanedioic acid, hydroxy-, bis(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, hydroxy-, bis(phenylmethyl) ester
• dibenzyl 2-hydroxybutanedioate
• 56977-10-7
• RWMHFANJOASIHT-UHFFFAOYSA-N
• SCHEMBL673677
• dibenzyl malate
• dibenzyl-dl-malate
• DTXSID20542619

• Inchi： 1S/C18H18O5/c19-16(18(21)23-13-15-9-5-2-6-10-15)11-17(20)22-12-14-7-3-1-4-8-14/h1-10,16,19H,11-13H2
• InChI Key： RWMHFANJOASIHT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C(CC(=O)OCC1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 314.11544
• Monoisotopic Mass: 314.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83